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Compound of Interest

Compound Name: 8-Methylnonane-2,5-dione

Cat. No.: B15464670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Methylnonane-2,5-dione,

focusing on its chemical properties, commercial availability, and potential synthetic approaches.

Due to the limited publicly available data on this specific compound, this document also

includes generalized information for the broader class of γ-diketones to provide a foundational

context for research and development.

Chemical Properties and Identifiers
8-Methylnonane-2,5-dione is a dicarbonyl compound with potential applications in organic

synthesis. A summary of its key chemical data is presented below.[1]

Property Value Source

Molecular Formula C10H18O2 PubChem[1]

Molecular Weight 170.25 g/mol PubChem[1]

CAS Number 60721-34-8 PubChem[1]

IUPAC Name 8-methylnonane-2,5-dione PubChem[1]

SMILES CC(C)CCC(=O)CCC(=O)C PubChem[1]

InChIKey
SIRFRLUWPFIPNV-

UHFFFAOYSA-N
PubChem[1]
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Commercial Availability
A thorough search of publicly accessible chemical supplier databases and catalogs indicates

that 8-Methylnonane-2,5-dione is not readily available for commercial purchase. The

PubChem database lists potential chemical vendors, but further investigation of these suppliers

does not yield a direct product listing for this specific molecule under the CAS number 60721-

34-8. Researchers interested in this compound will likely need to pursue custom synthesis.

Experimental Protocols: Synthesis of γ-Diketones
While a specific, validated protocol for the synthesis of 8-Methylnonane-2,5-dione is not

available in published literature, general methods for the synthesis of γ-diketones can be

adapted. One common approach is the oxidation of the corresponding diols.

Generalized Protocol for the Synthesis of a γ-Diketone via Diol Oxidation:

Materials:

A suitable γ-diol precursor (for 8-Methylnonane-2,5-dione, this would be 8-methylnonane-

2,5-diol)

An oxidizing agent (e.g., pyridinium chlorochromate (PCC), Swern oxidation reagents, or a

chromium-based reagent)

Anhydrous dichloromethane (as a solvent)

Silica gel for chromatography

Standard laboratory glassware and equipment for organic synthesis

Methodology:

Dissolution: The γ-diol is dissolved in anhydrous dichloromethane in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).

Addition of Oxidant: The oxidizing agent is added portion-wise to the stirred solution. The

reaction temperature should be carefully monitored and controlled, as many oxidation
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reactions are exothermic. For a Swern oxidation, the reaction is typically carried out at low

temperatures (-78 °C).

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC) until the starting material (the diol) is consumed.

Workup: Upon completion, the reaction mixture is quenched according to the specific

requirements of the oxidizing agent used. This may involve the addition of a reducing agent

(e.g., sodium thiosulfate for chromium reagents) or a specific workup procedure to remove

byproducts.

Extraction: The organic layer is separated, and the aqueous layer is typically extracted

several times with dichloromethane. The combined organic extracts are then washed with

brine, dried over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by column chromatography on silica gel using an appropriate solvent system (e.g., a

mixture of hexanes and ethyl acetate) to yield the pure γ-diketone.

Characterization: The structure and purity of the final product should be confirmed by

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy.

Biological Activity and Signaling Pathways
Currently, there is no published research detailing the biological activity of 8-Methylnonane-
2,5-dione. Consequently, no signaling pathways involving this specific molecule have been

described. Research into the biological effects of this compound would represent a novel area

of investigation.

Visualizations
To aid in the conceptualization of a potential synthetic route, the following diagram illustrates a

generalized workflow for the synthesis of a γ-diketone from a diol precursor.
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Generalized Workflow for γ-Diketone Synthesis
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Caption: Generalized workflow for the synthesis of a γ-diketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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